N-Butyl-2-piperidinecarboxamide hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Evaluation as Potential Antipsychotic Agents
N-Butyl-2-piperidinecarboxamide hydrochloride has been explored in the synthesis of various heterocyclic carboxamides. These compounds were evaluated for their potential as antipsychotic agents, particularly focusing on their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors. Some derivatives exhibited potent in vivo activities, indicating their potential for further evaluation as antipsychotic compounds (Norman, Navas, Thompson, & Rigdon, 1996).
Anti-Acetylcholinesterase Activity
Research into N-Butyl-2-piperidinecarboxamide hydrochloride derivatives has shown significant anti-acetylcholinesterase (anti-AChE) activity. Modifications to the benzamide moiety in these compounds have been found to dramatically enhance this activity. Such findings suggest potential applications in the treatment of conditions like Alzheimer's disease (Sugimoto et al., 1990).
Pharmacological Property Modulation
The compound has been studied for its role in the modulation of pharmacological properties in N-alkyl-piperidine-2-carboxamides. This research is crucial for understanding the effects of modifications on properties like basicity, lipophilicity, and solubility, which are key factors in drug development (Vorberg et al., 2016).
Inhibitors of Soluble Epoxide Hydrolase
N-Butyl-2-piperidinecarboxamide hydrochloride derivatives have been identified as inhibitors of soluble epoxide hydrolase, a critical enzyme in the metabolic pathway of epoxides. This discovery is significant for exploring potential therapeutic applications in various diseases (Thalji et al., 2013).
Exploration in Antidementia Agents
The compound's derivatives have been explored for their potential as antidementia agents, highlighting their role in increasing acetylcholine content in the brain. This line of research is vital for developing new treatments for dementia-related conditions (Sugimoto et al., 1990).
Role in Dopamine D3 Receptor Antagonism
N-Butyl-2-piperidinecarboxamide hydrochloride derivatives have been studied for their role as dopamine D3 receptor antagonists. This research is particularly relevant in the context of substance abuse and psychostimulant addiction treatment (Mason et al., 2010).
properties
IUPAC Name |
N-butylpiperidine-2-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.ClH/c1-2-3-7-12-10(13)9-6-4-5-8-11-9;/h9,11H,2-8H2,1H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXULBLSTAPDDMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1CCCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Butyl-2-piperidinecarboxamide hydrochloride | |
CAS RN |
1236262-34-2 |
Source
|
| Record name | 2-Piperidinecarboxamide, N-butyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1236262-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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